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Compound of Interest

Dimethyl trans-1,2-
Compound Name:

cyclopropanedicarboxylate

cat. No.: B1352631

Essential Safety and Handling Guide for
Dimethyl trans-1,2-cyclopropanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Operation, and Disposal of Dimethyl trans-1,2-
cyclopropanedicarboxylate.

This guide provides critical safety and logistical information for the proper management of
Dimethyl trans-1,2-cyclopropanedicarboxylate in a laboratory setting. Adherence to these
procedures is paramount for ensuring personnel safety and regulatory compliance.

Key Safety and Physical Properties

A summary of the essential safety information and physical properties of Dimethyl trans-1,2-
cyclopropanedicarboxylate is provided below.
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Property Value

CAS Number 826-35-7

Molecular Formula C7H1004

Molecular Weight 158.15 g/mol

Appearance Colorless liquid

Boiling Point 101 °C @ 18 mmHg

GHS Hazard Class Acute Toxicity, Oral (Category 4)
Hazard Statement H302: Harmful if swallowed

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dimethyl trans-1,2-
cyclopropanedicarboxylate to minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

) Chemical-resistant gloves (Nitrile, Neoprene, or
Hand Protection
Butyl rubber recommended).

) ] Laboratory coat, long pants, and closed-toe
Skin and Body Protection H
shoes.

Use in a well-ventilated area. A respirator may
Respiratory Protection be required for large quantities or in case of

spills.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Dimethyl trans-1,2-cyclopropanedicarboxylate is crucial
for maintaining a safe laboratory environment.
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e Preparation:

o

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an emergency eyewash station and safety shower are accessible.

[¢]

Assemble all necessary PPE and handling equipment.

[e]

Prepare a designated and clearly labeled waste container for chemical and contaminated
materials.

e Handling:

o

Conduct all handling of Dimethyl trans-1,2-cyclopropanedicarboxylate inside a certified
chemical fume hood.

o

Wear all required PPE, including chemical-resistant gloves, a lab coat, and eye protection.

[¢]

Avoid direct contact with the skin and eyes.

[¢]

Do not eat, drink, or smoke in the handling area.

[e]

Use compatible dispensing equipment (e.g., glass or polyethylene).

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.
o The storage area should be clearly marked with the appropriate hazard warnings.

e Spill Response:

o In case of a small spill, absorb the chemical with an inert material (e.g., vermiculite, sand,
or earth).

o Collect the absorbed material into a designated hazardous waste container.
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o Clean the spill area with a suitable solvent, followed by soap and water.

o For large spills, evacuate the area and contact the institution's Environmental Health and
Safety (EHS) department.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Dimethyl trans-1,2-cyclopropanedicarboxylate and associated waste is
critical to prevent environmental contamination and comply with regulations.

o Waste Segregation:

o Collect all waste containing Dimethyl trans-1,2-cyclopropanedicarboxylate in a
dedicated, properly labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

o Container Management:
o Use a chemically compatible and leak-proof container for waste collection.
o Keep the waste container securely closed when not in use.

o Label the container with "Hazardous Waste" and the full chemical name: "Dimethyl trans-
1,2-cyclopropanedicarboxylate".

o Disposal Procedure:

o Dispose of the chemical waste through your institution's EHS department or a licensed
professional waste disposal service.[1]

o Do not dispose of Dimethyl trans-1,2-cyclopropanedicarboxylate down the drain.

o Contaminated materials such as gloves, absorbent pads, and empty containers should
also be disposed of as hazardous waste.
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Workflow for Handling Dimethyl trans-1,2-
cyclopropanedicarboxylate

Workflow for Handling Dimethyl trans-1,2-cyclopropanedicarboxylate
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Caption: Workflow for the safe handling of Dimethyl trans-1,2-cyclopropanedicarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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